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Compound of Interest

Compound Name: Methyl 2-chloro-4-cyanobenzoate

Cat. No.: B1396589

Abstract

Methyl 2-chloro-4-cyanobenzoate is a substituted aromatic carboxylate ester of significant
interest as a versatile building block in organic synthesis. Its trifunctional nature—featuring an
electrophilic ester, a synthetically malleable nitrile group, and a strategically positioned chlorine
atom on the aromatic ring—renders it a valuable intermediate for the construction of complex
molecular architectures. This guide provides a comprehensive overview of its chemical
properties, a proposed synthetic pathway with a detailed experimental protocol, and a
discussion of its potential applications in medicinal chemistry and materials science.
Furthermore, this document outlines standard methodologies for its analytical characterization
and purification, offering a self-validating framework for researchers engaging with this
compound.

Core Molecular Attributes

Methyl 2-chloro-4-cyanobenzoate is a fine chemical intermediate whose utility is defined by
its precise molecular structure. The fundamental properties are summarized below.
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Property Value Source(s)

Methyl 2-chloro-4-

Chemical Name [1]
cyanobenzoate
CAS Number 98592-34-8 [1]12]
Molecular Formula CoHeCINO2 [11[3]
Molecular Weight 195.60 g/mol [11[3]
, COC(=0)C1=C(C=C(C=Cl)C#
Canonical SMILES N)CI [1]

Predicted: White to off-white

Appearance .
solid

Synthesis and Mechanism

While specific literature detailing the synthesis of Methyl 2-chloro-4-cyanobenzoate is sparse,
a highly logical and efficient route involves the esterification of its corresponding carboxylic
acid, 2-chloro-4-cyanobenzoic acid[4]. The Fischer-Speier esterification is a classic and reliable
acid-catalyzed reaction perfectly suited for this transformation[5].

Proposed Synthetic Pathway: Fischer Esterification

The reaction proceeds by protonation of the carboxylic acid carbonyl, rendering it more
electrophilic. A subsequent nucleophilic attack by methanol forms a tetrahedral intermediate.
After a proton transfer, water is eliminated, and deprotonation of the resulting oxonium ion
yields the final methyl ester and regenerates the acid catalyst[5].
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Reactants & Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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